2-Methoxy-3-(pentadecyloxy)propan-1-OL

• CAS No.: 84337-40-6
• Molecular Formula: C19H40O3
• Molecular Weight: 316.5 g/mol
• IUPAC Name: 2-methoxy-3-pentadecoxypropan-1-ol
• InChI: InChI=1S/C19H40O3/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-22-18-19(17-20)21-2/h19-20H,3-18H2,1-2H3
• InChI Key: HMHRFOLVGAYUQR-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCCCOCC(CO)OC

Description

2-Methoxy-3-(pentadecyloxy)propan-1-OL is a useful research compound. Its molecular formula is C19H40O3 and its molecular weight is 316.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a mixture of 30 ml of dimethyl sulfoxide (DMSO) and 30 ml of tetrahydrofuran (THF) were dissolved 10.9 g of 2-methylglycerol and 10 g of 1-bromopentadecane, and 7.7 g of powdered KOH was added at room temperature. The mixture was stirred vigorously for 30 minutes, refluxed for 3.5 hours, poured into 400 ml of water, neutralized with concentrated hydrochloric acid with ice-cooling, and extracted three times with ethyl acetate. The extract was washed with water, dried and concentrated to dryness. The oily residue (10 g) was purified by silica gel column chromatography [silica gel: 110 g; eluent: n-hexane-chloroform (2:3)] to give 4.6 g of the above-identified alcohol compound.